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Compound of Interest

Compound Name: 2-Methylpentane-1-sulfonamide

CAS No.: 1247852-31-8

Cat. No.: B1527877

Get Quote

CAS Registry Number: 1247852-31-8 Molecular Formula: C₆H₁₅NO₂S Molecular Weight:

165.25 g/mol

Executive Summary
This guide provides a comprehensive analysis of the spectral signature of 2-Methylpentane-1-
sulfonamide using Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and

Mass Spectrometry (MS). The presence of a chiral center at the C2 position and the electron-

withdrawing sulfonyl group creates specific spectral anomalies—most notably diastereotopic

splitting at C1—that are critical for structural validation in drug development workflows.

Structural Analysis & Sample Preparation
Before spectral acquisition, the structural integrity of the analyte must be understood to

interpret data correctly.

Chirality: The C2 carbon is a stereocenter. Unless stereoselective synthesis is employed, the

sample is a racemic mixture.
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Electronic Environment: The sulfonyl group (-SO₂-) exerts a strong inductive effect (-I),

deshielding adjacent protons (C1) and carbons.

Sample Preparation Protocol:

NMR: Dissolve 5–10 mg in DMSO-d₆ (0.6 mL). DMSO is preferred over CDCl₃ to prevent

the broadening of the sulfonamide -NH₂ signal due to proton exchange and to ensure

solubility.

IR: Prepare a KBr pellet (1–2 mg sample in 100 mg KBr) or use ATR (Attenuated Total

Reflectance) on the neat solid.

MS: Dilute to 10 µM in Methanol/Water (50:50) + 0.1% Formic Acid for ESI-MS.

Mass Spectrometry (MS)
Mass spectrometry provides the primary confirmation of molecular weight and structural

connectivity. For aliphatic sulfonamides, Electrospray Ionization (ESI) in positive mode is the

standard.

Fragmentation Mechanics
The fragmentation of 2-Methylpentane-1-sulfonamide follows a distinct pathway driven by the

stability of the sulfonyl moiety and the alkyl chain.

Key Diagnostic Ions (ESI+):

[M+H]⁺ (m/z 166.2): Protonated molecular ion.

[M+Na]⁺ (m/z 188.2): Sodium adduct (common in ESI).

m/z 85.1 ([C₆H₁₃]⁺): Loss of the sulfonamide group (-SO₂NH₂). This carbocation undergoes

rearrangement to stable tertiary structures.

m/z 149.0 ([M-NH₂]⁺): Loss of the amine group (less common in soft ionization but visible in

EI).

Fragmentation Pathway Diagram
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The following diagram illustrates the logical fragmentation flow for structural confirmation.

Pathway Logic

[M+H]+ 
 m/z 166.2

Alkyl Cation 
 [C6H13]+ 
 m/z 85.1

C-S Bond Cleavage

Sulfonyl Cation 
 [R-SO2]+

Loss of NH3

Neutral Loss 
 -SO2NH2

Click to download full resolution via product page

Caption: Figure 1. ESI(+) Fragmentation pathway showing the primary cleavage of the C-S

bond yielding the alkyl carbocation.

Infrared Spectroscopy (IR)
IR spectroscopy is the "fingerprint" method for confirming the functional group status,

particularly the oxidation state of the sulfur and the integrity of the primary amine.

Characteristic Bands
The sulfonamide group exhibits two strong stretching vibrations due to the SO₂ moiety and two

sharp bands for the primary amine (-NH₂).
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Functional
Group

Vibration Mode
Wavenumber
(cm⁻¹)

Intensity Notes

Amine (-NH₂)
N-H Asymmetric

Stretch
3350–3380 Medium

Diagnostic

doublet for

primary

sulfonamides.

Amine (-NH₂)
N-H Symmetric

Stretch
3250–3280 Medium

Sulfonyl (-SO₂-)
S=O Asymmetric

Stretch
1310–1330 Strong

Highly sensitive

to S-N bond

order.

Sulfonyl (-SO₂-)
S=O Symmetric

Stretch
1140–1160 Strong

Confirms sulfonyl

vs. sulfinyl.

Alkyl (C-H) C-H sp³ Stretch 2850–2960 Strong
Methyl/Methylen

e backbone.

Technical Insight: A common error is misidentifying the broad O-H stretch of water (from wet

KBr) as the N-H stretch. The sulfonamide N-H bands are typically sharper and appear as a

distinct doublet.

Nuclear Magnetic Resonance (NMR)
NMR provides the definitive map of the carbon skeleton and stereochemistry.

¹H NMR (400 MHz, DMSO-d₆)
The chirality at C2 renders the two protons at C1 diastereotopic. They are chemically non-

equivalent and will not appear as a simple doublet.
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Position Type δ (ppm)
Multiplicit
y

Integratio
n

Coupling
(J)

Assignme
nt Logic

-SO₂NH₂ Amine 6.60–6.80
Broad

Singlet
2H -

Exchangea

ble with

D₂O.

C1-Hᵃ Methylene 2.85 dd 1H J≈13, 6 Hz

Diastereoto

pic proton

A (adjacent

to chiral

C2).

C1-Hᵇ Methylene 3.05 dd 1H J≈13, 7 Hz

Diastereoto

pic proton

B.

C2-H Methine 1.95 Multiplet 1H -

Beta-

branched,

deshielded

by

proximity to

SO₂.

C3/C4 Methylene 1.10–1.40 Multiplet 4H -
Alkyl chain

envelope.

C2-CH₃ Methyl 0.98 Doublet 3H J≈6.5 Hz

Branch

methyl

group.

C5-H₃ Methyl 0.85 Triplet 3H J≈7.0 Hz

Terminal

methyl

group.

Critical Interpretation: The C1 protons appear as an ABX system (with C2-H). You will observe

two distinct signals (doublet of doublets) rather than a simple doublet. This confirms the

presence of the adjacent chiral center at C2.
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¹³C NMR (100 MHz, DMSO-d₆)
Carbon Type δ (ppm) Assignment

C1 CH₂ 58.5
Directly attached to -

SO₂- (Deshielded).

C2 CH 30.2
Chiral center (Branch

point).

C3 CH₂ 38.1

C4 CH₂ 20.1

C5 CH₃ 14.2 Terminal methyl.

C2-Me CH₃ 19.5 Branch methyl.

Experimental Validation Workflow
To ensure data integrity during synthesis or extraction, follow this logic gate for compound

validation.
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Caption: Figure 2. Step-wise spectroscopic validation logic for confirming 2-Methylpentane-1-
sulfonamide identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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